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Compound of Interest

Compound Name: 2-Iodo-9H-carbazole

CAS No.: 353254-12-3

Cat. No.: B415758

Get Quote

Executive Summary
2-Iodo-9H-carbazole (CAS: 353254-12-3) represents a "privileged scaffold" in the design of

high-triplet-energy (

) host materials for phosphorescent organic light-emitting diodes (PhOLEDs) and a challenging
target in medicinal chemistry. Unlike its thermodynamic isomer, 3-iodo-9H-carbazole, the 2-iodo
variant cannot be accessed via direct electrophilic halogenation. Its structural significance lies
in the meta-relationship between the iodine substituent and the carbazole nitrogen, which
disrupts effective

-conjugation, thereby preserving the high triplet energy required for blue emission confinement.

Structural Analysis & Identification
The differentiation between 2-iodo-9H-carbazole and the commonly encountered 3-iodo-9H-

carbazole is the primary analytical challenge. Direct iodination of carbazole yields the 3-isomer

(>95%) due to the directing effect of the nitrogen lone pair, which activates the para (C3/C6)

positions.
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Crystallographic & NMR Distinction
The definitive identification of the 2-iodo isomer relies on Proton Nuclear Magnetic Resonance

(

H NMR). The substitution pattern dictates the splitting of the protons on the functionalized ring.

Feature
2-Iodo-9H-carbazole

(Target)
3-Iodo-9H-carbazole

(Common Impurity)

Symmetry (planar) (planar)

Key Signal Singlet at C1 Singlet at C4

Coupling Logic

The proton at C1 is isolated

between the Nitrogen and

Iodine. It appears as a singlet

(or minute doublet,

Hz) typically deshielded (~8.0–

8.2 ppm).

The proton at C4 is isolated

between the Iodine and the

ring junction. It appears as a

singlet (~8.4 ppm).

Electronic Effect

Meta-conjugation to Nitrogen.

Minimal resonance contribution

from N-lone pair to Iodine.

Para-conjugation to Nitrogen.

Strong resonance donation

from N-lone pair to Iodine.

Electronic Architecture
The 2-position is electronically distinct. In the 3-iodo isomer, the iodine can participate in

Quinoid-like resonance structures involving the nitrogen. In the 2-iodo isomer, such resonance

is geometrically forbidden (meta-substitution). This results in:

Higher Triplet Energy (

): ~2.95–3.0 eV (vs. ~2.8 eV for 3-substituted).

Reduced HOMO Destabilization: The oxidation potential is less affected by the iodine

substituent compared to the 3-isomer.

Synthetic Pathways: The "Cadogan" Directive
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Because direct iodination fails, the synthesis of 2-iodo-9H-carbazole requires a de novo ring

construction strategy. The most authoritative and self-validating protocol is the Cadogan

Cyclization of a biphenyl precursor.

Retrosynthetic Logic
To guarantee the iodine is at the C2 position, it must be installed on the phenyl ring before the

carbazole bond is formed.

Precursor Construction: Suzuki-Miyaura coupling of 2-nitrophenylboronic acid and 1,4-

diiodobenzene (or 1-bromo-4-iodobenzene).

Ring Closure: Reductive cyclization using triethyl phosphite (

).

Experimental Workflow (Self-Validating Protocol)
Step 1: Precursor Synthesis (4'-Iodo-2-nitrobiphenyl)

Reagents: 1-Bromo-4-iodobenzene (1.0 eq), 2-Nitrophenylboronic acid (1.1 eq),

(5 mol%),

(2M aq).

Condition: Toluene/Ethanol (4:1), Reflux, 12h.

Checkpoint: The product must show characteristic nitro-group absorbance in IR (~1520,

1340 cm

) and preservation of the iodine signal in MS.

Step 2: Cadogan Cyclization

Reagents: 4'-Iodo-2-nitrobiphenyl, Triethyl phosphite (

) (excess, solvent/reagent).

Condition: 160°C (Reflux), 4-8h. Inert atmosphere (
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) is mandatory to prevent phosphite oxidation.

Mechanism: Deoxygenation of the nitro group generates a nitrene (or nitrene-like)

intermediate, which inserts into the adjacent C-H bond to form the pyrrole ring.

Purification: Excess phosphite and phosphate byproducts are removed via vacuum

distillation or column chromatography (Hexane/EtOAc).

1-Bromo-4-iodobenzene
+

2-Nitrophenylboronic Acid

4'-Iodo-2-nitrobiphenyl
(Pre-functionalized Scaffold)

Suzuki Coupling
Pd(0), Base Nitrene Intermediate

(In situ via P(OEt)3)

Cadogan Reductive Cyclization
P(OEt)3, 160°C 2-Iodo-9H-carbazole

(Regiopure)

C-H Insertion
Ring Closure

Direct Iodination
(NIS/AcOH)

3-Iodo-9H-carbazole
(Thermodynamic Product)

Avoid

Click to download full resolution via product page

Caption: Figure 1. The Cadogan Cyclization pathway ensures regiospecificity at the C2

position, avoiding the thermodynamic C3 product formed by direct halogenation.

Physicochemical & Optoelectronic Properties[1][2]
[3]
The data below highlights the distinction between the 2-iodo and 3-iodo isomers, emphasizing

the "meta-conjugation" effect of the 2-position.
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Property Value (2-Iodo) Value (3-Iodo) Relevance

Molecular Weight 293.11 g/mol 293.11 g/mol Identical (Isomers)

Melting Point 205–208 °C 195–197 °C
2-isomer typically

packs more efficiently.

Triplet Energy (

)
~2.98 eV ~2.82 eV

Critical: 2-linkage

preserves high

for blue hosts.

C-I Bond Dissociation High Moderate

2-position is less

susceptible to

oxidative addition than

C3.

Solubility
Moderate (CHCl

, THF)

Good (CHCl

, THF)

2-isomer is often less

soluble due to

symmetry.

Reactivity & Applications
Ullmann and Buchwald-Hartwig Couplings
2-Iodo-9H-carbazole serves as the electrophile in C-N and C-C bond-forming reactions.

N-Arylation: Coupling with secondary amines to form 2-aminocarbazoles.

Suzuki Coupling: Reaction with aryl boronic acids to create 2-arylcarbazoles.

Host Materials for OLEDs
In phosphorescent OLEDs, the host material must have a triplet energy higher than the dopant

to prevent reverse energy transfer.

Mechanism: Connecting carbazole units via the C2 position (rather than C3) limits the

conjugation length.
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Result: The "meta" linkage acts as a conjugation break, maintaining the wide bandgap of the

carbazole monomer while improving thermal stability (high

).

Nitrogen Lone Pair (p-orbital)

C3 Position (Para)
Strong Electronic Coupling

Resonance
(Direct Interaction)

C2 Position (Meta)
Weak Electronic Coupling

Induction Only
(Node in HOMO)

Extended Conjugation
Lower Triplet Energy (<2.8 eV)

Conjugation Break
High Triplet Energy (~3.0 eV)

Click to download full resolution via product page

Caption: Figure 2. Electronic decoupling at the C2 position allows 2-iodo-9H-carbazole
derivatives to function as superior high-energy hosts compared to C3 analogues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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